Cas no 1268713-34-3 (5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine)

• Product Name: 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine
• CAS No: 1268713-34-3
• MF: C₁₃H₁₃ClN₂
• MW: 232.708721876144
• CID: 3167859
• PubChem ID: 67034633
• Update Time: 2025-08-01

5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, 5-chloro-4-methyl-N1-phenyl-
• 1268713-34-3
• 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine
• SCHEMBL1441446
• SB80975

• Inchi： 1S/C13H13ClN2/c1-9-7-12(15)13(8-11(9)14)16-10-5-3-2-4-6-10/h2-8,16H,15H2,1H3
• InChI Key： DMFJAIJYTPZVAJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C)N)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.077
• Monoisotopic Mass: 232.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 3.8

Additional information on 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine

Introduction to 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine (CAS No. 1268713-34-3)

5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine, with the CAS number 1268713-34-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic ring system substituted with a chlorine atom, a methyl group, and a phenyl group, along with two amino groups. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine is C₁₃H₁₄ClN₂, and its molecular weight is approximately 237.72 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including substitution and reduction steps. Its synthesis involves the reaction of 5-chloro-4-methylbenzene-1,2-diamine with phenylboronic acid or a similar reagent to introduce the phenyl group. This process requires careful control of reaction conditions to ensure high yields and purity.

In the realm of medicinal chemistry, 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of antiviral agents, particularly those targeting RNA viruses such as influenza and coronaviruses. The presence of the amino groups allows for the formation of hydrogen bonds, which can enhance the binding affinity of the resulting compounds to their target proteins. Additionally, the chlorine and methyl substituents can influence the lipophilicity and metabolic stability of the final drug candidates.

Beyond medicinal applications, 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine has also been investigated for its use in materials science. Its aromatic structure and functional groups make it suitable for the synthesis of polymers with unique properties. For example, it can be used as a monomer in the preparation of polyamides or polyurethanes with enhanced mechanical strength and thermal stability. These materials have potential applications in industries such as automotive, electronics, and construction.

The physical properties of 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine are also noteworthy. It is a solid at room temperature with a melting point ranging from 90°C to 95°C. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dimethyl sulfoxide (DMSO). This solubility profile makes it easy to handle and process in various chemical reactions.

In terms of safety and handling, while 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine is not classified as a hazardous material under standard regulations, it is important to follow general laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine is another important consideration. While there is limited data on its ecotoxicological effects, it is advisable to handle waste products responsibly and dispose of them according to local regulations. Research into the biodegradability and environmental fate of this compound is ongoing to ensure its sustainable use in industrial processes.

In conclusion, 5-Chloro-4-methyl-N1-phenylbenzene-1,2-diamine (CAS No. 1268713-34-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure provides a foundation for the development of novel drugs and advanced materials with enhanced properties. As research continues to advance our understanding of this compound's behavior and applications, it is likely to play an increasingly important role in various scientific and industrial fields.